(4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(3-hydroxyphenyl)-1-(3-methoxypropyl)pyrrolidine-2,3-dione (4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(3-hydroxyphenyl)-1-(3-methoxypropyl)pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.:
VCID: VC16337513
InChI: InChI=1S/C19H19NO6/c1-25-9-4-8-20-16(12-5-2-6-13(21)11-12)15(18(23)19(20)24)17(22)14-7-3-10-26-14/h2-3,5-7,10-11,16,21,23H,4,8-9H2,1H3
SMILES:
Molecular Formula: C19H19NO6
Molecular Weight: 357.4 g/mol

(4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(3-hydroxyphenyl)-1-(3-methoxypropyl)pyrrolidine-2,3-dione

CAS No.:

Cat. No.: VC16337513

Molecular Formula: C19H19NO6

Molecular Weight: 357.4 g/mol

* For research use only. Not for human or veterinary use.

(4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(3-hydroxyphenyl)-1-(3-methoxypropyl)pyrrolidine-2,3-dione -

Specification

Molecular Formula C19H19NO6
Molecular Weight 357.4 g/mol
IUPAC Name 3-(furan-2-carbonyl)-4-hydroxy-2-(3-hydroxyphenyl)-1-(3-methoxypropyl)-2H-pyrrol-5-one
Standard InChI InChI=1S/C19H19NO6/c1-25-9-4-8-20-16(12-5-2-6-13(21)11-12)15(18(23)19(20)24)17(22)14-7-3-10-26-14/h2-3,5-7,10-11,16,21,23H,4,8-9H2,1H3
Standard InChI Key FKAGEVZCRDIHQN-UHFFFAOYSA-N
Canonical SMILES COCCCN1C(C(=C(C1=O)O)C(=O)C2=CC=CO2)C3=CC(=CC=C3)O

Introduction

(4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(3-hydroxyphenyl)-1-(3-methoxypropyl)pyrrolidine-2,3-dione is a complex organic molecule belonging to the class of pyrrolidine derivatives. It features a pyrrolidine ring, along with various functional groups such as furan, hydroxy, and methoxy moieties, which contribute to its unique structural and potential biological properties.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions. These methods require specific reagents and optimized reaction conditions to ensure successful synthesis. Common synthetic routes may include condensation reactions and other organic transformations that introduce the necessary functional groups.

Synthesis Steps

  • Starting Materials: Selection of appropriate starting materials containing the required functional groups.

  • Reaction Conditions: Optimization of temperature, solvent, and duration to maximize yield and purity.

  • Purification: Techniques such as chromatography may be used to purify the final product.

Biological Activities and Potential Applications

The compound's biological activities are likely related to its ability to interact with specific biological targets, such as enzymes or receptors. The presence of furan and pyrrolidine moieties may contribute to its binding affinity, potentially modulating biological pathways involved in various diseases. Potential applications include medicinal chemistry, where its unique structural features could confer significant therapeutic benefits.

Potential Applications Table

Application AreaPotential Benefits
Medicinal ChemistryTherapeutic potential due to unique structural features
Biological ResearchInsights into biological pathways and interactions

Research Findings and Future Directions

Research on this compound is ongoing, with a focus on understanding its reactivity patterns and biological effects. Computational modeling and biochemical assays can provide quantitative data on binding affinities and kinetic parameters. Further studies are needed to fully explore its therapeutic potential and safety profile in biological systems.

Future Research Directions

  • Biological Interaction Studies: Investigating how the compound interacts with biological macromolecules.

  • Therapeutic Potential Assessment: Evaluating its efficacy and safety in various disease models.

  • Structural Modifications: Exploring modifications to enhance biological activity or reduce toxicity.

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